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Compound of Interest

Compound Name: Carvacrol

Cat. No.: B1668589

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for the handling and disposal of Carvacrol, a monoterpenoid phenol commonly
found in the essential oils of oregano and thyme. Adherence to these procedures is critical to
mitigate risks and ensure operational integrity.

Carvacrol presents several hazards; it is harmful if swallowed, causes skin irritation, and can
lead to serious eye irritation or damage.[1][2][3][4][5] It may also cause an allergic skin
reaction.[1] Understanding and implementing the correct personal protective equipment (PPE)
and handling protocols is the first line of defense against these risks.

Personal Protective Equipment (PPE) for Carvacrol

The following table summarizes the required personal protective equipment when handling
Carvacrol. It is essential to always wear the appropriate PPE to prevent exposure.
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Body Part

Required PPE

Specifications and
Recommendations

Hands

Chemical-resistant gloves

Nitrile, butyl, or neoprene
gloves are recommended for
good protection against both
dry and liquid forms of
Carvacrol.[6] Always use
unlined, elbow-length gloves to
protect the wrists.[6] Leather
and cotton gloves are
unsuitable as they absorb

chemicals.[6]

Eyes/Face

Safety glasses with side
shields, snug-fitting goggles, or

a face shield

For low-exposure situations,
safety glasses with brow and
side shields are acceptable.[6]
When pouring or mixing
concentrates, or in situations
with a high risk of splash,
snug-fitting, non-fogging
goggles or a full-face shield
should be worn.[6][7]

Body

Protective clothing

Along-sleeved lab coat or
chemical-resistant coveralls
should be worn to protect the
skin.[8][9]

Respiratory

NIOSH- or CEN-certified

respirator

A respirator is necessary when
working in areas with
inadequate ventilation or when
there is a risk of inhaling mist
or vapor.[3][10]
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Unlined, chemical-resistant

boots that cover the ankles
Feet Chemical-resistant boots should be worn, with pant legs

outside the boots to prevent

chemicals from entering.[6]

Procedural Guidance for Handling and Disposal

Safe Handling Protocol:

Ventilation: Always handle Carvacrol in a well-ventilated area, preferably under a chemical
fume hood.[11]

» Avoid Contact: Prevent contact with skin, eyes, and clothing.[2][3] Do not breathe mist or
vapor.[1][2]

e Hygiene: Wash hands thoroughly with soap and water after handling.[1][4] Do not eat, drink,
or smoke in the work area.[1][4] Contaminated work clothing should not be allowed out of the
workplace and must be washed before reuse.[1][3]

o Storage: Store Carvacrol in a tightly closed container in a dry, cool, and well-ventilated place
away from incompatible materials such as strong oxidizing agents.[5][10][11] The
recommended storage temperature is between 15-25 °C.[5]

Spill and Emergency Procedures:

e In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water.
[1][3] If skin irritation or a rash occurs, seek medical advice.[1]

e In Case of Eye Contact: Rinse cautiously with water for several minutes.[1] Remove contact
lenses if present and easy to do. Continue rinsing.[1] If eye irritation persists, get medical
advice/attention.[1]

« |If Swallowed: Call a poison center or doctor if you feel unwell.[1][3] Rinse the mouth with
water.[1][3] Do NOT induce vomiting.[4]
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« Spills: In the event of a spill, evacuate the area.[8] Absorb the spill with an inert, non-
combustible material such as sand, diatomaceous earth, or a universal binder.[2][12][13]
Place the absorbed material into a suitable, labeled container for disposal.[2][13] Ventilate

the affected area.[2]
Disposal Plan:

Carvacrol and its container must be disposed of as hazardous waste.[14] All disposal activities
must be in accordance with local, regional, and national regulations.[1][11] Do not allow the
substance to enter drains or waterways.[12][13]

Operational Workflow for Handling Carvacrol

Operational Workflow for Handling Carvacrol

Preparation
- Review SDS
- Ensure proper ventilation

Don Personal Protective Equipment (PPE)
- Gloves

- Eye/Face Protection
- Lab Coat

Handling Carvacrol
- Weighing/Measuring
- Mixing/Reacting

Post-Handling
- Decontaminate work area
- Doff PPE correctly

Emergency Response
(If spill or exposure occurs)

Waste Disposal
- Collect in labeled, sealed container
- Dispose as hazardous waste

Click to download full resolution via product page
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A logical workflow for the safe handling of Carvacrol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Safety Operating Guide

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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